3-benzylpyrrolidine-3-carboxylic acid hydrochloride
Description
3-benzylpyrrolidine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2551118-60-4 . It has a molecular weight of 241.72 .
Synthesis Analysis
The synthesis of pyrrolidine-3-carboxylic acid derivatives, which includes 3-benzylpyrrolidine-3-carboxylic acid hydrochloride, can be achieved via asymmetric Michael addition reactions of carboxylate-substituted enones .Molecular Structure Analysis
The InChI code for 3-benzylpyrrolidine-3-carboxylic acid hydrochloride is1S/C12H15NO2.ClH/c14-11(15)12(6-7-13-9-12)8-10-4-2-1-3-5-10;/h1-5,13H,6-9H2,(H,14,15);1H . Physical And Chemical Properties Analysis
3-benzylpyrrolidine-3-carboxylic acid hydrochloride is a powder that is stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzylpyrrolidine-3-carboxylic acid hydrochloride involves the reaction of benzylamine with succinic anhydride to form N-benzylsuccinimide, which is then reduced with sodium borohydride to yield N-benzyl-3-pyrrolidinone. The resulting product is then hydrolyzed with hydrochloric acid to form 3-benzylpyrrolidine-3-carboxylic acid, which is subsequently converted to its hydrochloride salt form by reaction with hydrochloric acid.", "Starting Materials": [ "Benzylamine", "Succinic anhydride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzylamine is reacted with succinic anhydride in the presence of a catalyst such as pyridine to form N-benzylsuccinimide.", "Step 2: N-benzylsuccinimide is reduced with sodium borohydride in a solvent such as ethanol to yield N-benzyl-3-pyrrolidinone.", "Step 3: N-benzyl-3-pyrrolidinone is hydrolyzed with hydrochloric acid to form 3-benzylpyrrolidine-3-carboxylic acid.", "Step 4: 3-benzylpyrrolidine-3-carboxylic acid is converted to its hydrochloride salt form by reaction with hydrochloric acid." ] } | |
CAS RN |
2551118-60-4 |
Product Name |
3-benzylpyrrolidine-3-carboxylic acid hydrochloride |
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
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